Cas no 1805615-30-8 (Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetate)

• Product Name: Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetate
• CAS No: 1805615-30-8
• MF: C₁₂H₁₄ClF₂NO₃
• MW: 293.694269657135
• CID: 4897710
• Update Time: 2025-09-27

Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetate

• Inchi： 1S/C12H14ClF2NO3/c1-3-19-9(17)4-7-6-16-10(12(14)15)11(18-2)8(7)5-13/h6,12H,3-5H2,1-2H3
• InChI Key： PUGPADMLXPSKKN-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C(F)F)=NC=C1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 294
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetate

Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetate: A Comprehensive Overview

Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetate, with the CAS number 1805615-30-8, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical research, and agricultural science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with various functional groups, making it a versatile molecule with potential applications in diverse industries.

The molecular structure of Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetate is notable for its intricate arrangement of substituents. The pyridine ring serves as the central framework, with a methoxy group (-OCH₃) attached at the 3-position, a difluoromethyl group (-CHF₂) at the 2-position, and a chloromethyl group (-CH₂Cl) at the 4-position. Additionally, an ethyl acetate group (-COOEt) is attached at the 5-position of the ring. This combination of substituents not only imparts unique electronic properties to the molecule but also enhances its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules. Researchers have explored its role in the synthesis of novel antimicrobial agents, where its ability to inhibit bacterial growth has shown promise in combating antibiotic resistance. Furthermore, its application in pesticide development has been investigated due to its ability to disrupt key metabolic pathways in agricultural pests, offering a sustainable alternative to conventional chemical pesticides.

The synthesis of Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetate involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The starting material is typically a pyridine derivative, which undergoes sequential substitution reactions to introduce the various functional groups. The use of advanced catalytic systems and precise reaction conditions ensures high yields and excellent purity of the final product.

One of the most exciting developments involving this compound is its application in drug delivery systems. Scientists have demonstrated that it can act as a carrier for targeted drug delivery, enhancing the bioavailability of therapeutic agents while minimizing side effects. This innovation has opened new avenues for personalized medicine and has positioned this compound as a key player in the future of pharmaceutical research.

In terms of environmental impact, studies have shown that Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetate exhibits biodegradability under specific conditions, making it an eco-friendly alternative to traditional chemical compounds used in agriculture and industry. Its ability to break down into non-toxic byproducts aligns with global efforts to promote sustainable practices and reduce environmental pollution.

From a commercial perspective, this compound is widely used in the production of specialty chemicals, including agrochemicals and fine chemicals for pharmaceutical intermediates. Its demand continues to grow as researchers uncover new applications across various sectors.

In conclusion, Ethyl 4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetate (CAS No: 1805615-30-8) is a multifaceted compound with immense potential across multiple industries. Its unique chemical structure, combined with cutting-edge research findings, positions it as a critical component in advancing modern science and technology.